Cas no 1187928-03-5 ((R)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine)

• Product Name: (R)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine
• CAS No: 1187928-03-5
• MF: C₉H₇F₆N
• MW: 243.149003267288
• MDL: MFCD07374577
• CID: 1023602
• PubChem ID: 56971965
• Update Time: 2025-05-19

(R)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (R)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine
• (1R)-2,2,2-trifluoro-1-[4-(trifluoromethyl)phenyl]ethanamine
• (R)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethamine
• (1R)-2,2,2-Trifluoro-1-[4-(trifluoromethyl)phenyl]ethan-1-amine
• MSVVDWREITXLOD-SSDOTTSWSA-N
• AKOS015925316
• DTXSID20719309
• (1R)-1-[4-(Trifluoromethyl)phenyl]-2,2,2-trifluoroethanamine
• (R)-2,2,2-TRIFLUORO-1-(4-TRIFLUOROMETHYL-PHENYL)-ETHYLAMINE
• 1187928-03-5
• SCHEMBL25703071
• DB-327952

• MDL： MFCD07374577
• Inchi： 1S/C9H7F6N/c10-8(11,12)6-3-1-5(2-4-6)7(16)9(13,14)15/h1-4,7H,16H2/t7-/m1/s1
• InChI Key： MSVVDWREITXLOD-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC(C(F)(F)F)=CC=1)N)(F)F

Computed Properties

• Exact Mass: 243.04826820g/mol
• Monoisotopic Mass: 243.04826820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on (R)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine

Comprehensive Guide to (R)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine (CAS No. 1187928-03-5)

(R)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine (CAS No. 1187928-03-5) is a highly specialized chiral amine compound that has gained significant attention in pharmaceutical and agrochemical research. This fluorinated organic molecule features a unique combination of trifluoromethyl groups and an ethanamine backbone, making it particularly valuable for modern drug discovery and material science applications.

The compound's molecular structure contains two distinct trifluoromethyl moieties - one attached to the phenyl ring and another on the ethanamine side chain. This structural arrangement contributes to its interesting physicochemical properties, including enhanced metabolic stability and improved membrane permeability compared to non-fluorinated analogs. Researchers have shown growing interest in fluorinated pharmaceutical intermediates like this compound due to their ability to modulate biological activity and improve drug-like properties.

In pharmaceutical applications, (R)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine serves as a valuable chiral building block for the synthesis of biologically active molecules. The (R)-enantiomer configuration is particularly important as it often exhibits different biological activity compared to its (S)-counterpart. This specificity makes it crucial for developing enantiomerically pure drugs, a major trend in modern medicinal chemistry that addresses issues of drug efficacy and safety.

The compound's fluorine atoms play a critical role in its applications. Fluorination is currently one of the most important strategies in drug design, with approximately 20-30% of newly approved drugs containing fluorine atoms. The presence of multiple trifluoromethyl groups in this compound enhances its lipophilicity while maintaining metabolic stability, making it attractive for CNS-targeting drugs and other therapeutic applications where blood-brain barrier penetration is required.

Recent studies have explored the use of CAS 1187928-03-5 in the development of novel enzyme inhibitors and receptor modulators. Its structural features make it particularly suitable for targeting proteins with hydrophobic binding pockets, a common characteristic of many therapeutic targets. The compound's rigid aromatic system combined with its flexible amine group allows for diverse molecular interactions in biological systems.

From a synthetic chemistry perspective, (R)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine presents interesting challenges and opportunities. The introduction of fluorine atoms into organic molecules requires specialized synthetic techniques, and this compound serves as an excellent example of advanced fluorination chemistry. Researchers are particularly interested in developing more efficient asymmetric synthesis routes to this valuable chiral intermediate.

The compound's applications extend beyond pharmaceuticals into agrochemical research, where fluorinated compounds are increasingly important for developing new pesticides and herbicides with improved environmental profiles. The trifluoromethyl groups in this molecule can enhance binding to biological targets while potentially reducing toxicity to non-target organisms, addressing current demands for more sustainable agricultural chemicals.

Analytical characterization of CAS 1187928-03-5 typically involves advanced techniques such as chiral HPLC for enantiomeric purity determination, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. These analytical methods are crucial for quality control in research and production settings, especially given the compound's use in pharmaceutical development.

Market trends indicate growing demand for specialized fluorinated building blocks like (R)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine. The global market for fluorinated pharmaceuticals is projected to continue its strong growth, driven by the success of fluorine-containing drugs in various therapeutic areas. This compound's unique structural features position it well to meet the needs of researchers working on next-generation therapeutics.

Storage and handling of this compound require standard precautions for organic amines, including protection from moisture and oxidation. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this or any chemical substance. Researchers should consult the material's SDS (Safety Data Sheet) for specific handling instructions.

Future research directions for CAS 1187928-03-5 may include exploration of its use in PET radiopharmaceuticals (given the potential for fluorine-18 labeling), development of novel synthetic methodologies for its production, and investigation of its biological activity profile. The compound's versatility ensures it will remain an important tool for chemical research in coming years.

For researchers seeking alternatives or related compounds, structural analogs might include other trifluoromethylated chiral amines or fluorinated phenyl ethylamine derivatives. However, the specific combination of features in (R)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine makes it uniquely valuable for certain applications, particularly where both aromatic fluorination and chiral centers are required.

In conclusion, (R)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine (CAS No. 1187928-03-5) represents an important class of fluorinated chiral building blocks with wide-ranging applications in pharmaceutical and agrochemical research. Its unique structural features, combined with the growing importance of fluorinated compounds in life sciences, ensure its continued relevance in chemical research and development.